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Compound of Interest

Compound Name:
beta-Alanine Benzyl Ester p-

Toluenesulfonate

Cat. No.: B555162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties and

synthesis of β-alanine benzyl ester p-toluenesulfonate. This compound serves as a valuable

building block in peptide synthesis and other areas of medicinal chemistry. This document

details its characteristic spectroscopic data, a reliable synthesis protocol, and visual

representations of its synthesis and structure-spectrum correlations.

Disclaimer: Due to the limited availability of publicly accessible experimental spectra, the

spectroscopic data presented in this guide are predicted based on established principles of

NMR, IR, and mass spectrometry, and analysis of structurally related compounds.

Spectroscopic Data
The following tables summarize the predicted spectroscopic data for β-alanine benzyl ester p-

toluenesulfonate.

Table 1: Predicted ¹H NMR Spectral Data (500 MHz,
DMSO-d₆)
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.48 d 2H

Ar-H

(Toluenesulfonate,

ortho to -SO₃)

~7.35 m 5H Ar-H (Benzyl)

~7.12 d 2H

Ar-H

(Toluenesulfonate,

ortho to -CH₃)

~5.15 s 2H -O-CH₂-Ph

~3.10 t 2H H₂N⁺-CH₂-

~2.80 t 2H -CH₂-C(O)O-

~2.29 s 3H Ar-CH₃

d = doublet, t = triplet, m = multiplet, s = singlet

Table 2: Predicted ¹³C NMR Spectral Data (125 MHz,
DMSO-d₆)
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Chemical Shift (δ) ppm Assignment

~171.5 C=O (Ester)

~145.2 Ar-C (Toluenesulfonate, attached to -SO₃)

~138.0 Ar-C (Toluenesulfonate, attached to -CH₃)

~136.1 Ar-C (Benzyl, ipso)

~128.8 Ar-CH (Benzyl)

~128.4 Ar-CH (Benzyl)

~128.2 Ar-CH (Toluenesulfonate)

~125.5 Ar-CH (Toluenesulfonate)

~65.8 -O-CH₂-Ph

~35.7 H₂N⁺-CH₂-

~31.2 -CH₂-C(O)O-

~20.8 Ar-CH₃

Table 3: Predicted Infrared (IR) Spectral Data
Wavenumber (cm⁻¹) Intensity Assignment

~3030 Medium Aromatic C-H Stretch

~2950 Medium Aliphatic C-H Stretch

~1735 Strong C=O Stretch (Ester)

~1600, ~1495 Medium Aromatic C=C Stretch

~1220, ~1160 Strong S=O Stretch (Sulfonate)

~1120 Strong C-O Stretch (Ester)

~1030, ~1010 Strong S-O Stretch (Sulfonate)

Table 4: Predicted Mass Spectrometry (MS) Data (ESI+)
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m/z Interpretation

180.10 [M+H]⁺ of free β-alanine benzyl ester

173.05 [M]⁺ of p-toluenesulfonic acid

91.05 [C₇H₇]⁺ (Tropylium ion from benzyl group)

Experimental Protocols
The synthesis of β-alanine benzyl ester p-toluenesulfonate is typically achieved through a

Fischer-Speier esterification.[1][2] This method involves the acid-catalyzed reaction of β-

alanine with benzyl alcohol.

Synthesis of β-Alanine Benzyl Ester p-Toluenesulfonate
Materials:

β-Alanine

Benzyl alcohol

p-Toluenesulfonic acid monohydrate

Toluene

Diethyl ether

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Procedure:
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To a round-bottom flask equipped with a Dean-Stark apparatus, reflux condenser, and

magnetic stir bar, add β-alanine (1.0 eq.), p-toluenesulfonic acid monohydrate (1.1 eq.),

benzyl alcohol (3.0 eq.), and toluene (as the azeotroping solvent).

Heat the mixture to reflux with vigorous stirring. The water produced during the esterification

will be collected in the Dean-Stark trap.

Monitor the reaction progress by observing the amount of water collected. The reaction is

typically complete when the theoretical amount of water has been collected (usually 4-8

hours).

Once the reaction is complete, allow the mixture to cool to room temperature.

Reduce the volume of the toluene solution under reduced pressure using a rotary

evaporator.

Add an excess of diethyl ether to the concentrated solution to precipitate the product.

Collect the white solid by vacuum filtration and wash with a small amount of cold diethyl

ether.

Dry the product under vacuum to yield β-alanine benzyl ester p-toluenesulfonate.

Visualizations
Synthesis Workflow
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Synthesis of β-Alanine Benzyl Ester p-Toluenesulfonate
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Caption: Synthesis workflow for β-alanine benzyl ester p-toluenesulfonate.

Structure-Spectrum Correlation
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Structure-Spectrum Correlation

β-Alanine Benzyl Ester p-Toluenesulfonate

Expected Spectroscopic Signals

¹H NMR:
- Aromatic protons (~7.1-7.5 ppm)

- Benzyl CH₂ (~5.15 ppm)
- Aliphatic CH₂ (~2.8-3.1 ppm)

- Methyl (~2.29 ppm)

¹H NMR

¹³C NMR:
- Carbonyl (~171.5 ppm)

- Aromatic carbons (~125-145 ppm)
- Benzyl CH₂ (~65.8 ppm)

- Aliphatic CH₂ (~31-36 ppm)
- Methyl (~20.8 ppm)

¹³C NMR

IR:
- C=O stretch (~1735 cm⁻¹)

- S=O stretch (~1220, 1160 cm⁻¹)
- C-O stretch (~1120 cm⁻¹)

IR

Click to download full resolution via product page

Caption: Correlation of structure with expected spectroscopic signals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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